(E)-N'-(2,4-dichlorobenzylidene)-3-(1,2-dihydroacenaphthylen-5-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-3-(1,2-dihydroacenaphthylen-5-yl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C23H16Cl2N4O/c24-16-8-6-15(19(25)10-16)12-26-29-23(30)21-11-20(27-28-21)17-9-7-14-5-4-13-2-1-3-18(17)22(13)14/h1-3,6-12H,4-5H2,(H,27,28)(H,29,30)/b26-12+
• InChI Key: BGWDTODSDZXLNU-RPPGKUMJSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)C4=NNC(=C4)C(=O)NN=CC5=C(C=C(C=C5)Cl)Cl
• Isomeric SMILES: C1CC2=CC=C(C3=CC=CC1=C23)C4=NNC(=C4)C(=O)N/N=C/C5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C23H16Cl2N4O
• Molecular Weight: 435.3 g/mol

Description

(E)-N'-(2,4-dichlorobenzylidene)-3-(1,2-dihydroacenaphthylen-5-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C23H16Cl2N4O and its molecular weight is 435.31. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Inhibition and Molecular Docking Studies

Compounds similar to "(E)-N'-(2,4-dichlorobenzylidene)-3-(1,2-dihydroacenaphthylen-5-yl)-1H-pyrazole-5-carbohydrazide" have been synthesized and characterized with their anti-diabetic potential evaluated against α-glucosidase and α-amylase enzymes, which are significant for managing diabetes. For example, a study on the synthesis, crystal structure, and in vitro anti-diabetic potential of (E)-N'-(4-chlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide against α-glucosidase and α-amylase enzymes demonstrated that such compounds could tightly anchor to the active site, making them potent inhibitors compared to well-known inhibitors like Acarbose (Karrouchi et al., 2021).

Corrosion Protection Behavior

Another scientific application of related compounds involves corrosion protection. A study investigated the corrosion protection behavior and adsorption of carbohydrazide-pyrazole compounds on mild steel in an acidic solution, illustrating the compounds' effectiveness in forming protective layers on metal surfaces, significantly enhancing corrosion resistance (Paul et al., 2020).

Magnetic Studies

Furthermore, related compounds have been utilized in magnetic studies. For instance, the synthesis and magnetic properties of complexes derived from heterocycle-based ligands, such as pyrazole-3-carbohydrazides, have been explored, highlighting their potential in materials science and magnetic applications (Mandal et al., 2011).